Cas no 71458-54-3 (Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]-)

Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]- structure
71458-54-3 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]-
CAS No:71458-54-3
MF:C30H39FN2O2
MW:478.641271829605
CID:579041
PubChem ID:433071
Update Time:2025-04-19

Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]-
    • N-[2-[N-(adamantane-1-carbonyl)-4-fluoroanilino]ethyl]adamantane-1-carboxamide
    • AC1L8UQ9
    • NSC322079
    • NSC-322079
    • DTXSID10330845
    • 71458-54-3
    • Inchi: 1S/C30H39FN2O2/c31-25-1-3-26(4-2-25)33(28(35)30-16-22-10-23(17-30)12-24(11-22)18-30)6-5-32-27(34)29-13-19-7-20(14-29)9-21(8-19)15-29/h1-4,19-24H,5-18H2,(H,32,34)
    • InChI Key: GIFDGBKUYWJUCO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N(CCNC(C12CC3CC(CC(C3)C1)C2)=O)C(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

  • Exact Mass: 478.29977
  • Monoisotopic Mass: 478.3
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.255
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.617
  • PSA: 49.41
  • LogP: 6.09860
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